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Compound of Interest

Compound Name: Acid Yellow 29 free acid

CAS No.: 34063-75-7

Cat. No.: B12814704

Get Quote

Executive Summary & Chemical Identity
Acid Yellow 29 is a monoazo dye traditionally used as a pH indicator and biological stain.[1] In

drug development, it serves as a critical toxicological model for studying azoreductase

metabolism and as a counter-stain in histopathology for visualizing connective tissue

structures.

This guide addresses the Free Acid form, distinct from the common sodium salt. The free acid

is required when specific solubility profiles (organic solvent compatibility) or non-ionic

environments are necessary for analytical standards or specific binding assays.
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Property Data

IUPAC Name
3-[[4-(phenylamino)phenyl]azo]benzenesulfonic

acid

CAS (Salt) 587-98-4 (Sodium Salt)

CAS (Free Acid)
Not routinely cited; often described as

protonated C.I. 13065

Formula C₁₈H₁₅N₃O₃S

Mol.[1][2][3][4] Weight
353.40 g/mol (Free Acid) vs 375.38 g/mol (Na

Salt)

pKa (Indicator)
1.2 – 2.3 (Transition: Red

Yellow)

Appearance
Violet/Red powder (Free Acid)

Yellow solution (pH > 2.[1]3)

Synthesis Protocol: The "Acid-Crash" Method
Standard industrial protocols utilize "salting out" (adding NaCl) to precipitate the dye. To isolate

the free acid, we replace this with an acidic precipitation technique.

Phase I: Diazotization of Metanilic Acid
Objective: Generate the electrophilic diazonium salt from metanilic acid.

Reagents:

Metanilic acid (3-aminobenzenesulfonic acid): 17.3 g (0.1 mol)[1]

Sodium Carbonate (

): ~5.5 g (to dissolve acid)[1]

Sodium Nitrite (
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): 7.0 g (0.101 mol)

Hydrochloric Acid (HCl, 37%): 25 mL

Ice/Water: As required to maintain

[1][5]

Protocol:

Dissolution: Suspend metanilic acid in 100 mL water. Add

slowly until the solution is clear and neutral (pH ~7).

Nitrite Addition: Dissolve

in 20 mL water and add to the metanilic acid solution.

Acidification (Diazotization): Prepare a beaker with 25 mL conc. HCl and 100 g crushed ice.

Reaction: Pour the metanilic acid/nitrite mixture slowly into the acid-ice slurry with vigorous

stirring.

Critical Control Point: Temperature must remain

to prevent decomposition of the diazonium salt into phenols.

Endpoint: The mixture should turn into a white/grey suspension of the diazonium betaine.

Phase II: Coupling with Diphenylamine
Objective: Couple the diazonium species with diphenylamine to form the azo chromophore.

Reagents:

Diphenylamine: 17.0 g (0.1 mol)

Ethanol (95%): 150 mL

Hydrochloric Acid (conc.): 5 mL (catalyst)
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Protocol:

Preparation: Dissolve diphenylamine in ethanol. Add 5 mL HCl. Cool to

.

Coupling: Slowly add the diazonium suspension (from Phase I) to the diphenylamine solution

over 30 minutes.

Maturation: Stir for 3-4 hours. Allow temperature to rise to room temperature (

).

Observation: The solution will turn a deep violet/magenta color. This is the acid form of the

dye (protonated azo group).

Phase III: Isolation of the Free Acid
Objective: Precipitate the sulfonic acid form without introducing sodium ions.

Protocol:

Heating: Heat the reaction mixture to

to ensure all intermediate species are dissolved/reacted.

Acid Crash: Add concentrated HCl (approx. 20-30 mL) dropwise until the pH is

.

Mechanism:[6] High acidity suppresses the ionization of the sulfonic acid group (

becomes

) and the protonated amine, reducing solubility in the aqueous/ethanolic mix.

Crystallization: Cool the mixture slowly to

overnight. The free acid will precipitate as a dark violet/black solid (unlike the yellow sodium
salt).
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Filtration: Filter the crude solid on a sintered glass funnel.

Wash: Wash with cold dilute HCl (0.1 M) to remove unreacted amines. Do not wash with

pure water, as the free acid may redissolve or hydrolyze.

Purification Strategy
Crude azo dyes often contain unreacted amines (toxic) and inorganic salts.[1] Multi-stage

purification is required for pharmaceutical-grade applications.

Method A: Recrystallization (Primary)
Solvent: Use a mixture of Ethanol:Water (80:20) acidified with trace HCl.[1]

Process: Dissolve crude solid in boiling solvent. Filter hot to remove insoluble impurities.

Cool slowly to crystallize.

Drying: Dry in a vacuum oven at

over

.

Method B: Cation Exchange (Polishing)
If sodium contamination is suspected (from the initial metanilic acid dissolution), use this step.

[1]

Resin: Strong Acid Cation Exchange Resin (e.g., Dowex 50W-X8),

form.[1]

Loading: Dissolve the semi-pure dye in minimal methanol/water.

Elution: Pass through the column.[3] The resin captures any residual

ions. The eluate contains the pure free acid.

Recovery: Rotary evaporate the solvent.
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Characterization & Validation
Trustworthiness requires self-validating analytical steps.[1]

Test
Expected Result (Free
Acid)

Distinction from Salt

Solubility

Soluble in Ethanol, Methanol.

[1] Sparingly soluble in cold

water.

Na-Salt is highly water-soluble;

less soluble in pure organic

solvents.

pH (1% soln) Highly acidic (pH < 2.0).
Na-Salt solution is

neutral/weakly basic.[1]

Combustion Analysis No Ash residue.
Na-Salt leaves Sodium Sulfate

ash.[1]

UV-Vis
shifts with pH.[1] Acidic

(Red/Violet): ~520 nm Basic

(Yellow): ~435 nm

Same chromophore, but solid

state color differs.

Mechanism & Pathway Visualization
The following diagram illustrates the reaction pathway and the critical "Acid Crash" divergence

point for isolating the free acid.
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Figure 1: Synthesis pathway highlighting the divergence between industrial salt production and

free acid isolation.[1]

Applications in Drug Development
While Acid Yellow 29 is not a therapeutic API, its role in pre-clinical development is significant:
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Toxicology (Azoreductase Activity): The azo bond (

) is cleaved by hepatic enzymes (azoreductases) and intestinal flora.[1] Acid Yellow 29 is
used as a model substrate to assay the metabolic capacity of liver microsomes or gut
microbiome to reduce azo compounds into their corresponding amines (Metanilic acid and p-
aminodiphenylamine).[1] This predicts the metabolic stability of azo-based drug candidates.

Histopathology Counter-Stain: In safety pharmacology, tissue sections are stained to assess

organ damage.[1] Acid Yellow 29 is used in the Mucicarmine stain technique to color

background tissue yellow, providing high contrast for mucins (stained red), aiding in the

detection of adenocarcinomas or drug-induced mucin hypersecretion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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